Cas no 2694731-67-2 (5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
• CAS No: 2694731-67-2
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD34551409
• CID: 5613717
• PubChem ID: 165949552
• Update Time: 2025-06-12

5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
• 2694731-67-2
• EN300-33050237

• MDL： MFCD34551409
• Inchi： 1S/C12H12O5/c1-16-12(15)9-4-2-3-8-7(9)5-6-17-10(8)11(13)14/h2-4,10H,5-6H2,1H3,(H,13,14)
• InChI Key： IAHCNTBOZIJNGX-UHFFFAOYSA-N
• SMILES： O1CCC2C(C(=O)OC)=CC=CC=2C1C(=O)O

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid

Comprehensive Overview of 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2694731-67-2)

5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2694731-67-2) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This bicyclic structure combines a benzopyran core with functional groups like methoxycarbonyl and carboxylic acid, making it a versatile intermediate for drug discovery and fine chemical synthesis. Researchers are increasingly interested in its role as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and neuroprotective agents.

The compound’s unique 3,4-dihydro-1H-2-benzopyran scaffold is structurally analogous to natural flavonoids, which are widely studied for their antioxidant properties. This similarity has sparked interest in its potential health benefits, aligning with current trends in nutraceutical and functional food research. Users searching for "benzopyran derivatives in medicine" or "carboxylic acid applications in drug design" will find this compound relevant due to its dual functionalization and modular reactivity.

From a synthetic chemistry perspective, CAS No. 2694731-67-2 offers opportunities for selective modifications. The methoxycarbonyl group can undergo hydrolysis or transesterification, while the carboxylic acid moiety enables amide coupling or salt formation. Such flexibility is critical for optimizing pharmacokinetic properties in drug candidates—a topic frequently queried in searches like "how to improve drug solubility using carboxylic acids." Recent publications highlight its use in fragment-based drug design (FBDD), where small molecules like this serve as building blocks for larger therapeutics.

Environmental and sustainability concerns have also driven interest in greener synthesis routes for compounds like 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid. Queries such as "eco-friendly synthesis of benzopyran derivatives" reflect this trend. Innovations in catalytic hydrogenation and solvent-free reactions are being explored to reduce waste and energy consumption during its production.

Analytical characterization of this compound typically involves advanced techniques like NMR, HPLC, and mass spectrometry, addressing common user questions such as "how to identify benzopyran compounds." Its stability under various pH conditions and thermal properties are also under investigation, catering to industrial demands for robust intermediates in scalable manufacturing.

In summary, 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2694731-67-2) bridges multiple disciplines—from medicinal chemistry to sustainable engineering. Its structural features and adaptability make it a compelling subject for both academic research and industrial applications, resonating with contemporary searches on "multifunctional organic intermediates" and "emerging heterocyclic compounds."